Cas no 2418674-20-9 (methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate)

• Product Name: methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate
• CAS No: 2418674-20-9
• MF: C₁₆H₂₂O₅S
• MW: 326.407884120941
• CID: 5677249
• PubChem ID: 165773143
• Update Time: 2025-10-22

methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26627780
• methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2-methyl-5-sulfanylbenzoate
• 2418674-20-9
• methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate

• Inchi： 1S/C16H22O5S/c1-10-11(6-12(22)7-13(10)15(18)19-5)8-20-9-14(17)21-16(2,3)4/h6-7,22H,8-9H2,1-5H3
• InChI Key： ASJMVBYCFAZNDF-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OC)C(C)=C(C=1)COCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.11879497g/mol
• Monoisotopic Mass: 326.11879497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.8Ų

Additional information on methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate

Recent Advances in the Study of Methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate (CAS: 2418674-20-9)

The compound methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate (CAS: 2418674-20-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate, which make it a promising candidate for the development of novel therapeutics. The compound's tert-butoxy and sulfanyl functional groups are particularly noteworthy, as they contribute to its stability and reactivity in biological systems. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and chromatography, to produce high-purity samples of this compound for further investigation.

In vitro studies have demonstrated that methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise in targeting cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory drugs, although further optimization of the compound's pharmacokinetic properties may be necessary to enhance its efficacy and reduce potential side effects.

Additionally, computational modeling studies have provided insights into the molecular interactions between methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate and its biological targets. Molecular docking simulations indicate that the compound binds to the active sites of target proteins with favorable binding energies, supporting its potential as a lead compound for drug development. These computational findings are currently being validated through experimental studies, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Despite these promising results, challenges remain in the development of methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on synthesizing analogs of this compound to explore modifications that could improve its drug-like properties while maintaining or enhancing its biological activity.

In conclusion, methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methyl-5-sulfanylbenzoate (CAS: 2418674-20-9) represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further investigation. Future research directions may include optimizing its pharmacological properties, exploring its mechanism of action in greater detail, and evaluating its potential in combination therapies. As the field progresses, this compound may contribute to the development of novel treatments for inflammatory diseases and other medical conditions.